Cas no 147123-31-7 (1,2,3-Thiadiazole, 4-(fluoromethyl)-)

• Product Name: 1,2,3-Thiadiazole, 4-(fluoromethyl)-
• CAS No: 147123-31-7
• MF: C₃H₃FN₂S
• MW: 118.132722139359
• CID: 3769859
• PubChem ID: 21832060
• Update Time: 2025-04-22

1,2,3-Thiadiazole, 4-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 4-(fluoromethyl)-
• 4-(Fluoromethyl)-1,2,3-thiadiazole
• DTXSID401296004
• 147123-31-7
• SCHEMBL8119953

• Inchi： 1S/C3H3FN2S/c4-1-3-2-7-6-5-3/h2H,1H2
• InChI Key： VYSNOUFHEMECLC-UHFFFAOYSA-N
• SMILES： S1C=C(CF)N=N1

Computed Properties

• Exact Mass: 118.00009744Da
• Monoisotopic Mass: 118.00009744Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 60.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54Ų